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Cat. No.: B082985 Get Quote

N,N-Dibenzylacetamide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N-Dibenzylacetamide is a tertiary amide characterized by the presence of two benzyl

groups and an acetyl group attached to a central nitrogen atom. While its direct biological and

pharmacological activities are not extensively documented in publicly available literature, its

structural motif suggests potential applications in organic synthesis and medicinal chemistry as

a scaffold or intermediate. This technical guide provides a detailed overview of the predicted

chemical properties, structure, and plausible experimental protocols for the synthesis and

analysis of N,N-Dibenzylacetamide, based on data from structurally related compounds.

Chemical Structure and Identification
The structure of N,N-Dibenzylacetamide consists of an acetamide core where the two

hydrogen atoms on the nitrogen are substituted with benzyl groups.

Table 1: Structural and Identification Data for N,N-Dibenzylacetamide
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Identifier Value

IUPAC Name N,N-dibenzylacetamide

Molecular Formula C₁₆H₁₇NO

Molecular Weight 239.31 g/mol

Canonical SMILES CC(=O)N(CC1=CC=CC=C1)CC2=CC=CC=C2

InChI Key Predicted: Based on related structures

CAS Number Data not readily available

Predicted Physicochemical Properties
Direct experimental data for the physicochemical properties of N,N-Dibenzylacetamide are

scarce. The following table summarizes predicted values based on the properties of structurally

analogous compounds such as N-Benzylacetamide and N,N-Diphenylacetamide.

Table 2: Predicted Physicochemical Properties of N,N-Dibenzylacetamide

Property Predicted Value Notes and References

Melting Point

Likely a solid at room

temperature. Predicted range:

70-90 °C

Based on the melting point of

N-Benzylacetamide (61°C) and

the increased molecular weight

and symmetry.[1]

Boiling Point
> 300 °C at atmospheric

pressure

Extrapolated from the boiling

point of N-Benzylacetamide

(157 °C at 2 mmHg).

Solubility

Soluble in organic solvents like

ethanol, diethyl ether, acetone,

and chloroform.[2] Insoluble in

water.

Based on the general solubility

of amides and the presence of

two large nonpolar benzyl

groups.

Appearance
White to off-white crystalline

solid.[1]

Typical appearance for a

purified organic amide.
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Proposed Experimental Protocols
Synthesis of N,N-Dibenzylacetamide
A plausible synthetic route to N,N-Dibenzylacetamide is the N-acetylation of dibenzylamine.

Reaction Scheme:

(C₆H₅CH₂)₂NH + CH₃COCl → (C₆H₅CH₂)₂NC(O)CH₃ + HCl

Materials:

Dibenzylamine

Acetyl chloride

Anhydrous diethyl ether or dichloromethane

Triethylamine or pyridine (as a base to neutralize HCl)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard glassware for organic synthesis

Procedure:

Dissolve dibenzylamine in anhydrous diethyl ether in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

Add an equimolar amount of a non-nucleophilic base such as triethylamine.

Cool the mixture in an ice bath.

Slowly add one equivalent of acetyl chloride dropwise with stirring.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it successively with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate).

Below is a DOT language script illustrating the proposed synthesis workflow.

Synthesis Workflow for N,N-Dibenzylacetamide

Dibenzylamine + Acetyl Chloride + Base

N-Acetylation Reaction

Aqueous Workup and Extraction

Purification (Recrystallization)

N,N-Dibenzylacetamide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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